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Compound of Interest

Compound Name: Tritridecanoin

Cat. No.: B053317

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tritridecanoin, a triglyceride composed of a glycerol backbone esterified with three tridecanoic
acid molecules, is a significant compound in lipid research and various industrial applications.
[1] Its well-defined chemical structure and physical properties make it a valuable tool in
metabolic studies, as well as a reference standard in analytical chemistry. This technical guide
provides a comprehensive overview of the chemical and physical properties of tritridecanoin,
detailed experimental protocols for their determination, and relevant metabolic and
experimental workflows.

Chemical and Physical Properties

The chemical and physical properties of tritridecanoin are summarized in the tables below.
These properties are crucial for its application in research and development, particularly in
understanding its behavior in biological systems and for the design of analytical methods.

Table 1: General Chemical Properties of Tritridecanoin
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Property

Value

Source

Chemical Name

2,3-di(tridecanoyloxy)propy!
tridecanoate

[2]

Glyceryl tritridecanoate, 1,2,3-

Synonyms Tritridecanoylglycerol, [1][2]13]
TG(13:0/13:0/13:0)

CAS Number 26536-12-9 [1][2]114]

Molecular Formula Ca2Hs006 [1112][5]

Molecular Weight 681.08 g/mol [2][5]
InChI=1S/C42H8006/c1-4-7-
10-13-16-19-22-25-28-31-34-
40(43)46-37-39(48-42(45)36-

InChl 33-30-27-24-21-18-15-12-9-6- [2][4]
3)38-47-41(44)35-32-29-26-
23-20-17-14-11-8-5-2/h39H,4-
38H2,1-3H3
UDXANBFMQUOKTQ-

InChlKey [2]

UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCCC(=0)0CC
(COC(=0)CCCCCCCCCCCC)
OC(=0)CCCCCCCCCCCC

[2]

Table 2: Physical Properties of Tritridecanoin
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Property Value Source
Physical State Solid at 25°C [2]
Appearance White to off-white powder [3161[7]
Melting Point 445 °C [2][8]
Boiling Point (Predicted) 673.9+22.0°C

Density (Predicted) 0.929 + 0.06 g/cm3

Water Solubility Insoluble [1]

) - Soluble in organic solvents like
Organic Solvent Solubility [1119]
chloroform and alcohol.

Storage Temperature -20°C [31[6]1[7]

Experimental Protocols
Determination of Melting Point

The melting point of tritridecanoin can be determined using the capillary method.[10]

Principle: The temperature at which a solid transitions to a liquid is its melting point. For pure
crystalline compounds, this transition occurs over a narrow temperature range.[10][11]
Impurities typically lower and broaden the melting point range.[10][11][12]

Methodology:

o Sample Preparation: A small amount of finely powdered, dry tritridecanoin is packed into a
capillary tube to a height of about 3 mm.[10]

o Apparatus: A melting point apparatus, such as a Thiele tube or a digital melting point device,
is used.[10]

¢ Measurement:

o The capillary tube is placed in the heating block of the apparatus.
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o The sample is heated at a steady rate of approximately 2 °C per minute, especially when
approaching the expected melting point.[10][12]

o The temperature at which the first drop of liquid appears is recorded as the onset of
melting.

o The temperature at which the last solid crystal melts is recorded as the completion of
melting.

o For accurate determination, a preliminary rapid heating can be performed to find an
approximate melting point, followed by a slower, more precise measurement.[10]

Determination of Solubility

The solubility of tritridecanoin in various organic solvents can be determined using the
isothermal saturation method.[13]

Principle: The solubility of a substance in a particular solvent at a given temperature is the
maximum amount of that substance that can be dissolved in a given amount of the solvent to
form a saturated solution. For lipids like tritridecanoin, the principle of "like dissolves like"
generally applies, meaning it will be more soluble in nonpolar organic solvents.[13]

Methodology:

o Sample Preparation: An excess amount of tritridecanoin is added to a known volume of the
desired organic solvent (e.g., chloroform, ethanol, hexane) in a sealed container.

o Equilibration: The mixture is agitated at a constant temperature for a sufficient period (e.g.,
24-48 hours) to ensure that equilibrium is reached and a saturated solution is formed.[13]

o Separation: The undissolved solid is separated from the saturated solution by centrifugation
or filtration.

e Quantification: A known volume of the clear, saturated solution is carefully removed. The
solvent is then evaporated, and the mass of the dissolved tritridecanoin is determined
gravimetrically.
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o Calculation: The solubility is expressed as the mass of tritridecanoin per volume of solvent
(e.g., g/L or mg/mL).

Signaling Pathways and Experimental Workflows
Triglyceride Metabolism

Tritridecanoin, as a triglyceride, is involved in the general metabolic pathways of lipids. It
serves as a source of energy and is a component of lipid transport and storage systems in
biological organisms.[8][14] The breakdown of triglycerides, a process called lipolysis, releases
glycerol and free fatty acids, which can then enter other metabolic pathways to generate
energy.[8][14]

Hydrolysis

o

Chylomicrons [—# Lipoprotein Lipase

Click to download full resolution via product page

Caption: Overview of Triglyceride Metabolism.

Experimental Workflow: Tritridecanoin as an Internal
Standard

Due to its high purity and stability, tritridecanoin is often used as an internal standard in
analytical chromatography for the quantification of other lipids.[3] An internal standard is a
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compound added in a constant amount to samples, calibration standards, and blanks to correct
for variations in sample preparation and instrument response.[15][16]

Sample Preparation

Biological Sample
(e.g., plasma, tissue)

:

Spike with known amount
of Tritridecanoin (Internal Standard)

l

Lipid Extraction
(e.g., Folch Method)

:

Derivatization (optional)
(e.g., FAMEs)

GC—MSVAnaIysis

Inject Sample

l

Chromatographic Separation

l

Mass Spectrometric Detection

Data Processing

Peak Integration
(Analyte and Internal Standard)

Calculate Peak Area Ratio
(Analyte / Internal Standard)

Quantification using
Calibration Curve
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Caption: Workflow for using Tritridecanoin as an internal standard in GC-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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